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Compound Focus: Methasulfocarb

CAS No.: 66952-49-6

Cat. No.: S535103

Get Quote

The table below summarizes the key chemical and regulatory information for Methasulfocarb:

Property Description

IUPAC Name S-4-(mesyloxy)phenyl methyl(thiocarbamate) [1]

Chemical Formula C₉H₁₁NO₄S₂ [1]

Mode of Action Growth retarding activity (FRAC Code: 42) [1]

Pesticide Type Fungicide; Plant Growth Regulator [1]

Example Applications Rice (soil application to control Fusarium, Mucor, Pseudomonas,
Pythium and Rhizoctonia spp.) [1]

Regulatory Status (EC
1107/2009)

Not Approved [1]

Efficacy Data and Alternative Fungicides

While methasulfocarb is indicated for Rhizoctonia, recent efficacy research on ornamentals highlights

several more effective products. The "A Team" fungicides below consistently provide excellent to effective

control of Rhizoctonia solani [2] [3].
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Product Active Ingredient(s) FRAC Code

Affirm WDG polyoxin D zinc salt 19 [3]

Emblem/Medallion WG fludioxonil 12 [3]

Empress Intrinsic pyraclostrobin 11 [3]

Orkestra fluxapyroxad / pyraclostrobin 7 / 11 [3]

Pageant Intrinsic pyraclostrobin / boscalid 11 / 7 [3]

Terraclor 400 PCNB 14 [3]

Tourney metconazole 3 [3]

Standard Fungal Growth Inhibition Assay

The following protocol is adapted from standard methods for evaluating fungicide efficacy in vitro [4]. This

protocol can be used to test both conventional fungicides and novel compounds.

Preparation of Media: Serial dilutions of the test compound (e.g., methasulfocarb) are made in a
solvent like DMSO. The solutions are added to warm Potato Dextrose Agar (PDA) to achieve the

desired final concentrations and poured into multi-well plates [4].
Fungal Inoculation: A 5-mm circular plug of agar, taken from the actively growing margin of a

Rhizoctonia solani culture, is placed in the center of each cooled, solidified agar well [4].
Incubation: The plates are incubated at a suitable temperature (e.g., 25-28°C) in the dark. The

growth diameter is measured after a set period (e.g., 24-75 hours, depending on the growth rate) [4].
Data Analysis: The growth diameter in treatment wells is compared to that in solvent-control wells

(e.g., PDA with 1% DMSO). The percentage of growth inhibition is calculated, and IC₅₀ values can be
determined using a nonlinear regression model [4].

Emerging Molecular Targets for Control

Recent research has uncovered specific molecular pathways in R. solani that are critical for its virulence,

offering new potential targets for control strategies beyond traditional fungicides [5].
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Figure: Key pathways in R. solani virulence. The fungus upregulates methionine metabolism to counteract

host-induced oxidative stress [5].

Silencing Studies: Double-stranded RNA-mediated silencing of either Rs_MET13 (a key gene in
methionine biosynthesis) or Rs_MsrA significantly impairs the pathogen's ability to cause disease in

rice. The application of exogenous methionine can restore the disease-causing ability of Rs_MET13-
silenced strains [5].

Proposed Control Strategies: The study suggests that spray-induced gene silencing (SIGS) of
Rs_MsrA or the design of antagonistic molecules that block MsrA activity could be exploited as novel

strategies for controlling sheath blight disease in rice [5].

Research Recommendations and Notes

Antifungal Rotation: When designing control strategies, rotate between products with different
FRAC codes to minimize the risk of fungicide resistance developing in the pathogen population [3].
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Novel Compounds: Consider investigating D-tagatose, a rare sugar that has shown synergistic

effects when tank-mixed with other fungicidal materials and can control various plant diseases,
including those caused by Rhizoctonia [6].

Regulatory Status: Be aware that methasulfocarb is not approved under EC Regulation
1107/2009 [1]. Research efforts may be better directed toward the promising alternatives and novel

molecular targets discussed.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://patents.google.com/patent/EP2329713B1/en
https://www.smolecule.com/products/s535103?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/iupac/Reports/1218.htm
https://www.smolecule.com/products/s535103?utm_src=pdf-custom-synthesis
https://sitem.herts.ac.uk/aeru/iupac/Reports/1218.htm
https://www.ir4project.org/ehc/researchsummary/efficacy/rhizoctonia-efficacy-2023/
https://www.canr.msu.edu/news/rhizoctonia_rot_on_ornamentals
https://bio-protocol.org/exchange/minidetail?id=7491258&type=30
https://pmc.ncbi.nlm.nih.gov/articles/PMC10990046/
https://patents.google.com/patent/EP2329713B1/en
https://www.smolecule.com/products/b535103#methasulfocarb-rhizoctonia-control
https://www.smolecule.com/products/b535103#methasulfocarb-rhizoctonia-control
https://www.smolecule.com/products/b535103#methasulfocarb-rhizoctonia-control
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s535103?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
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